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Compound of Interest

Compound Name: 2-Chloro-6-iodoaniline

Cat. No.: B1317141 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-6-iodoaniline
This guide provides immediate, essential safety protocols, operational instructions, and

disposal plans for the handling of 2-Chloro-6-iodoaniline (CAS No: 84483-28-3). The

information is intended for researchers, scientists, and professionals in drug development and

other laboratory settings.

Hazard Summary and Safety Data
2-Chloro-6-iodoaniline is a chemical compound that poses significant health risks. It is

classified as toxic if swallowed, causes skin and serious eye irritation, and may cause damage

to organs, specifically the blood, through prolonged or repeated exposure.[1] It is also toxic to

aquatic life with long-lasting effects.[1][2] Adherence to strict safety protocols is mandatory.

Hazard Classifications:
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Hazard Category Classification GHS Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity
May cause damage to organs

(Blood)
H371[1]

Hazardous to the Aquatic

Environment
Toxic to aquatic life H401[1]

Physicochemical Data:

Property Value

Molecular Formula C₆H₅ClIN

Molecular Weight 253.47 g/mol

Appearance Solid

Melting Point 66-67°C[4]

UN Number 2811[5]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is the primary defense against

exposure. A risk assessment should be conducted before handling, but the following PPE is

mandatory.

Required Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles

conforming to EN166 or OSHA

29 CFR 1910.133 standards.

[2][6] A face shield should be

used if there is a splash

hazard.[1]

Protects against dust particles

and splashes that can cause

serious eye irritation.[1]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Butyl rubber,

Neoprene).[1][7] Gloves must

be inspected before use.[7]

Prevents skin contact, which

can cause irritation.[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded,

if irritation is experienced, or if

dust is generated.[2][6][8]

Options include a dust

respirator, powered air-

purifying respirator (PAPR), or

a self-contained breathing

apparatus (SCBA) for

emergencies.[1]

Protects against inhalation of

harmful dust.[7]

Body Protection

Impervious protective clothing

(e.g., lab coat, chemical-

resistant suit).[1][7] Protective

boots may be required

depending on the scale of

work.[1]

Minimizes the risk of skin

contact and contamination of

personal clothing.

Operational Plan: Handling and Storage Protocols
A systematic approach to handling and storage is crucial to maintain a safe laboratory

environment.
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Step-by-Step Handling Procedure:

Preparation:

Ensure a safety shower and eyewash station are installed and readily accessible near the

workstation.[1][6]

Verify that a local exhaust ventilation system or a chemical fume hood is operational.[1]

Handling in a closed system is preferred.[1]

Read the Safety Data Sheet (SDS) thoroughly before beginning work.

Assemble all necessary equipment and reagents.

Donning PPE:

Put on all required PPE as specified in the table above, ensuring a proper fit.

Handling the Chemical:

Work exclusively within a designated area, such as a chemical fume hood, to control dust

and vapors.[2]

Avoid all personal contact with the substance.[6] Do not breathe dust.[1]

Weigh and transfer the solid material carefully to prevent the generation and dispersion of

dust.[1][9]

Post-Handling:

Thoroughly clean the work area and decontaminate any surfaces that may have come into

contact with the chemical.

Remove PPE carefully, avoiding contact with the outer surfaces. Dispose of contaminated

gloves and any single-use items as hazardous waste.[7]

Wash hands and face thoroughly with soap and water after handling.[1][2] Do not eat,

drink, or smoke in the work area.[1][2]
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Storage Plan:

Conditions: Store in a cool, dry, dark, and well-ventilated area.[1][6][7]

Container: Keep the container tightly closed to prevent contamination and exposure to air or

light.[1][6][7]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

acids, acid anhydrides, acid chlorides, and chloroformates.[2][7]

Disposal Plan
All waste containing 2-Chloro-6-iodoaniline must be treated as hazardous waste.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect all chemical residues, contaminated materials (e.g., gloves, wipes, weighing

paper), and empty containers in a suitable, labeled, and sealed hazardous waste

container.[9]

Waste Disposal:

Disposal must be conducted in strict accordance with all federal, state, and local

environmental regulations.[1][5]

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines.

One possible disposal method is to dissolve the material in a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Do not dispose of the chemical down the drain or into the environment.[1][2]

Do not reuse empty containers.[5]

Visual Workflows and Diagrams
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Caption: Workflow for Safely Handling 2-Chloro-6-iodoaniline.
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Caption: Hierarchy of Controls for Chemical Exposure Mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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